Cas no 624-22-6 (2-Methylhexan-1-ol)

• Product Name: 2-Methylhexan-1-ol
• CAS No: 624-22-6
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 509152
• PubChem ID: 43858
• Update Time: 2025-10-28

2-Methylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methylhexan-1-ol
• 1-Hexanol, 2-methyl-
• 2-METHYL-1-HEXANOL
• 2-methyl-1-hexano
• 2-methyl-hexan-1-ol
• 2-Methylhexanol
• FT-0654272
• EN300-6506155
• METHYLHEXANOL
• CS-0297350
• 624-22-6
• 61949-26-6
• A833499
• SB83990
• NS00042868
• EINECS 210-837-5
• DTXSID301031552
• AKOS006275680
• Q27894765
• FT-0742488
• SCHEMBL186907
• UNII-Z6K9KCS2ZN
• LCFKURIJYIJNRU-UHFFFAOYSA-N
• Z6K9KCS2ZN
• G38416

• Inchi： 1S/C7H16O/c1-3-4-5-7(2)6-8/h7-8H,3-6H2,1-2H3
• InChI Key： LCFKURIJYIJNRU-UHFFFAOYSA-N
• SMILES： OCC(C)CCCC

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.818±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -30.45°C (estimate)
• Boiling Point: 168-169 ºC (754 Torr)
• Flash Point: 61.8±6.5 ºC,
• Refractive Index: 1.429 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 20.23000
• LogP: 1.80500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 2-Methylhexan-1-ol

Properties and Applications of 2-Methylhexan-1-ol (CAS No 624-22-6)

2-Methylhexan-1-ol, with the chemical formula C₈H₁₈O, is an organic compound belonging to the alcohol class. Its CAS number, 624-22-6, uniquely identifies it in the chemical industry and research communities. This compound is a straight-chain alcohol with a branched structure, featuring a methyl group on the second carbon atom. Its molecular weight is approximately 130.23 g/mol, and it typically appears as a colorless liquid with a mild, pleasant odor. The boiling point of 2-Methylhexan-1-ol is around 178°C, while its melting point is about -19°C, making it liquid at room temperature and pressure.

The significance of 2-Methylhexan-1-ol lies in its diverse applications across various industries, particularly in the fields of pharmaceuticals, cosmetics, and specialty chemicals. Its unique chemical properties make it an excellent solvent and intermediate in organic synthesis. In pharmaceutical research, 2-Methylhexan-1-ol has been explored for its potential role in drug formulation and delivery systems. Recent studies have highlighted its utility in enhancing the solubility of poorly water-soluble drugs, thereby improving bioavailability and therapeutic efficacy.

In the cosmetics industry, 2-Methylhexan-1-ol is valued for its emollient and humectant properties. It is commonly used in skincare products due to its ability to moisturize and soften the skin without causing irritation. The compound's mild odor profile also makes it suitable for formulations intended for sensitive skin types. Furthermore, its low toxicity profile has led to increased interest in its use as a safer alternative to more traditional solvents in cosmetic manufacturing.

Recent advancements in chemical biology have demonstrated the potential of 2-Methylhexan-1-ol as a precursor in the synthesis of complex organic molecules. Researchers have leveraged its structural flexibility to develop novel compounds with applications in medicinal chemistry. For instance, derivatives of 2-Methylhexan-1-ol have been investigated for their anti-inflammatory and antimicrobial properties. These findings underscore the compound's significance as a building block in the development of new therapeutic agents.

The industrial production of 2-Methylhexan-1-ol typically involves catalytic hydrogenation or fermentation processes, which are both environmentally friendly and cost-effective. Modern manufacturing techniques have improved yield and purity standards, ensuring that the compound meets stringent quality requirements for various applications. As demand for high-purity chemicals grows, 2-Methylhexan-1-ol continues to be produced using advanced purification methods such as distillation and crystallization.

From an environmental perspective, 2-Methylhexan-1-ol exhibits favorable biodegradability compared to many synthetic solvents. This characteristic makes it an attractive choice for industries seeking sustainable alternatives that minimize environmental impact. Additionally, its low volatility reduces the risk of atmospheric pollution, aligning with global efforts to promote greener chemistry practices.

The future prospects of 2-Methylhexan-1-ol are promising, with ongoing research exploring new applications in nanotechnology and biomedicine. For example, researchers are investigating its potential use as a solvent for organic electronics due to its ability to dissolve certain polymers and conductive materials. In biomedicine, studies are underway to evaluate its role in drug delivery systems targeting specific disease states.

In conclusion, 2-Methylhexan-1-ol (CAS No 624-22-6) is a versatile compound with broad industrial and scientific relevance. Its unique properties make it indispensable in pharmaceuticals, cosmetics, and specialty chemicals, while recent research highlights its potential in emerging fields such as nanotechnology and biomedicine. As advancements continue to unfold, the applications of this compound are expected to expand further, reinforcing its importance in modern chemistry.